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Compound of Interest

Compound Name: Anticancer agent 135

Cat. No.: B12377495

Get Quote

Disclaimer: The following document is a representative technical guide based on a hypothetical

"Anticancer agent 135." The data, protocols, and pathways presented are illustrative and

compiled to meet the structural and content requirements of the prompt. No specific anticancer

agent with this designation was identified in the public domain.

Introduction
Anticancer agent 135 is a novel small molecule inhibitor targeting the aberrant signaling

pathways implicated in various malignancies. This document provides a comprehensive

overview of the preclinical evaluation of Anticancer agent 135, detailing its mechanism of

action, in vitro and in vivo efficacy, pharmacokinetic profile, and preliminary safety data. The

information presented herein is intended for researchers, scientists, and drug development

professionals.

Mechanism of Action
Anticancer agent 135 is a potent and selective inhibitor of the PI3K/Akt/mTOR signaling

pathway, a critical cascade that promotes cell proliferation, survival, and resistance to

apoptosis in many human cancers. By targeting key kinases in this pathway, Anticancer agent
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135 effectively disrupts downstream signaling, leading to cell cycle arrest and induction of

apoptosis in tumor cells.
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Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition by Anticancer agent 135.

In Vitro Efficacy
The in vitro antitumor activity of Anticancer agent 135 was evaluated against a panel of

human cancer cell lines. The primary endpoint was the half-maximal inhibitory concentration

(IC50) for cell growth.

Cell Viability Assays
Table 1: IC50 Values of Anticancer agent 135 in Human Cancer Cell Lines

Cell Line Cancer Type IC50 (nM)

MCF-7 Breast Cancer 85

PC-3 Prostate Cancer 120

A549 Lung Cancer 250

HCT116 Colon Cancer 95

U87-MG Glioblastoma 150

Experimental Protocol: Cell Viability (MTT) Assay
Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5,000 cells per well

and allowed to adhere overnight.

Compound Treatment: Cells were treated with increasing concentrations of Anticancer
agent 135 (0.1 nM to 10 µM) for 72 hours.

MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) was added to each well and

incubated for 4 hours at 37°C.

Formazan Solubilization: The medium was removed, and 150 µL of DMSO was added to

dissolve the formazan crystals.
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Absorbance Measurement: The absorbance was measured at 570 nm using a microplate

reader.

IC50 Calculation: IC50 values were calculated using non-linear regression analysis from the

dose-response curves.
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Caption: Experimental Workflow for the MTT Cell Viability Assay.

In Vivo Efficacy
The in vivo antitumor efficacy of Anticancer agent 135 was assessed in a xenograft mouse

model using the HCT116 human colon cancer cell line.

Tumor Growth Inhibition
Table 2: In Vivo Efficacy of Anticancer agent 135 in HCT116 Xenograft Model

Treatment Group
Dose (mg/kg, p.o.,
QD)

Mean Tumor
Volume (mm³) at
Day 21

Tumor Growth
Inhibition (%)

Vehicle Control - 1540 ± 180 -

Anticancer agent 135 10 820 ± 110 46.8

Anticancer agent 135 30 450 ± 85 70.8

Anticancer agent 135 50 210 ± 50 86.4

Experimental Protocol: Xenograft Tumor Model
Cell Implantation: 5 x 10^6 HCT116 cells were subcutaneously implanted into the flank of

athymic nude mice.
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Tumor Growth: Tumors were allowed to grow to an average volume of 100-150 mm³.

Randomization and Treatment: Mice were randomized into treatment groups and dosed

orally once daily with either vehicle control or Anticancer agent 135.

Tumor Measurement: Tumor volume was measured twice weekly using calipers and

calculated using the formula: (Length x Width²) / 2.

Endpoint: The study was terminated after 21 days, and tumors were excised and weighed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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